Cas no 51451-47-9 (2-Pyridin-2-yl-acetamidine)

• Product Name: 2-Pyridin-2-yl-acetamidine
• CAS No: 51451-47-9
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 935352
• PubChem ID: 3497989
• Update Time: 2025-06-11

2-Pyridin-2-yl-acetamidine Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)acetimidamide
• 2-pyridin-2-yl-acetanidine
• AKOS000186856
• 2-(2-pyridinyl)ethanimidamide
• CS-0270540
• EN300-58677
• 2-(pyridin-2-yl)ethanimidamide
• 2-pyridin-2-ylethanimidamide
• 51451-47-9
• STK501506
• 2-Pyridin-2-yl-acetamidine

• MDL： MFCD05663357
• Inchi： 1S/C7H9N3/c8-7(9)5-6-3-1-2-4-10-6/h1-4H,5H2,(H3,8,9)
• InChI Key： JDGKYIRQZRAXAN-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CC(=N)N

Computed Properties

• Exact Mass: 135.08
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 62.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridin-2-yl-acetamidine

Professional Introduction to Compound with CAS No. 51451-47-9 and Product Name: 2-Pyridin-2-yl-acetamidine

2-Pyridin-2-yl-acetamidine, identified by the Chemical Abstracts Service registry number CAS No. 51451-47-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, characterized by a nitrogen-containing aromatic ring system, which makes it a versatile scaffold for designing bioactive molecules. The presence of an acetamidine functional group at the 2-position of the pyridine ring enhances its potential as a pharmacophore in drug discovery initiatives.

The structural motif of 2-Pyridin-2-yl-acetamidine is particularly intriguing due to its ability to interact with biological targets through multiple binding modes. The pyridine ring can engage in hydrogen bonding and π-stacking interactions, while the acetamidine moiety offers additional opportunities for molecular recognition. These features have positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on pyridine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that pyridine derivatives exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. Among these, 2-Pyridin-2-yl-acetamidine has shown particular promise in preclinical studies, where it has been investigated for its potential role in modulating enzyme activity and protein-protein interactions.

One of the most compelling aspects of 2-Pyridin-2-yl-acetamidine is its structural flexibility, which allows for facile derivatization to generate libraries of analogs with tailored biological properties. This has been exploited in high-throughput screening campaigns and structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity. The compound’s ability to serve as a molecular scaffold has also been leveraged in the design of inhibitors targeting disease-causing enzymes, such as kinases and proteases.

Advances in computational chemistry and molecular modeling have further accelerated the exploration of 2-Pyridin-2-yl-acetamidine as a lead compound. These methodologies enable researchers to predict binding affinities, assess metabolic stability, and identify potential side effects before experimental validation. Such computational approaches have been instrumental in guiding synthetic strategies and prioritizing compounds for further development.

The pharmacokinetic profile of 2-Pyridin-2-yl-acetamidine is another critical factor that has been thoroughly examined. Preliminary data suggest that this compound exhibits favorable solubility and bioavailability, making it a suitable candidate for oral administration. Additionally, its metabolic stability has been assessed through in vitro studies, revealing a robust profile that minimizes degradation by cytochrome P450 enzymes.

In the realm of medicinal chemistry, the synthesis of 2-Pyridin-2-yl-acetamidine has been refined through various synthetic routes, each offering distinct advantages in terms of yield, scalability, and purity. Modern synthetic methodologies often incorporate transition-metal catalysis and green chemistry principles to enhance efficiency and sustainability. These advances have not only streamlined the production process but also reduced costs associated with large-scale synthesis.

The therapeutic potential of 2-Pyridin-2-yl-acetamidine has been explored across multiple disease areas. In oncology, for instance, this compound has been investigated for its ability to inhibit tyrosine kinases involved in cancer cell proliferation. Preclinical data indicate that it can disrupt signaling pathways critical for tumor growth and metastasis. Similarly, in infectious diseases research, 2-Pyridin-2-yl-acetamidine has shown promise as an antiviral agent by targeting viral proteases essential for replication.

In conclusion, 2-Pyridin-2-yl-acetamidine (CAS No. 51451-47-9) represents a significant advancement in pharmaceutical research due to its versatile structure and broad range of biological activities. Its potential as a lead compound for drug development continues to be validated through preclinical studies and innovative synthetic strategies. As our understanding of molecular interactions evolves, compounds like 2-Pyridin-2-yl-acetamidine are poised to play a pivotal role in addressing unmet medical needs across various therapeutic domains.